Cas no 108530-10-5 (7-Coumaryl Triflate)

• Product Name: 7-Coumaryl Triflate
• CAS No: 108530-10-5
• MF: C₁₀H₅F₃O₅S
• MW: 294.2039
• MDL: MFCD18382236
• CID: 894102
• PubChem ID: 354334283
• Update Time: 2025-10-30

7-Coumaryl Triflate Chemical and Physical Properties

Names and Identifiers

• 7-Coumaryl Triflate
• 2-Oxo-2H-chromen-7-yl Trifluoromethanesulfonate
• 2-Oxo-2H-chromen-7-yl trifluormethanesulfonate
• (2-oxochromen-7-yl) trifluoromethanesulfonate
• 7-Coumaryl Trifluoromethanesulfonate
• Trifluoromethanesulfonic Acid 2-Oxo-2H-chromen-7-yl Ester
• 1,1,1-Trifluoro-Methanesulfonic Acid 2-Oxo-2H-1-benzopyran-7-yl Ester
• 7-(Trifluoromethylsulfonyloxy)coumarin
• 7-trifluoromethylsulfonyloxycoumarin
• O0472
• T71583
• A926472
• 2-Oxo-2H-1-benzopyran-7-yl trifluoromethanesulfonate
• Trifluoromethanesulfonic Acid 2-Oxo-2H-chromen-7-y
• SCHEMBL9432106
• 2-OXOCHROMEN-7-YL TRIFLUOROMETHANESULFONATE
• DTXSID80547180
• BS-50276
• MFCD18382236
• CHEMBL1650556
• SY056298
• DB-393470
• 108530-10-5
• J-002161
• 1,1,1-Trifluoro-methanesulfonic Acid 2-Oxo-2H-1-benzopyran-7-yl Ester
• CS-0065167
• 1,1,1-Trifluoro-methanesulfonic Acid 2-Oxo-2H-1-benzopyran-7-yl Ester;
• 7-CoumarylTriflate

• MDL： MFCD18382236
• Inchi： 1S/C10H5F3O5S/c11-10(12,13)19(15,16)18-7-3-1-6-2-4-9(14)17-8(6)5-7/h1-5H
• InChI Key： RHZZAJVDTLUWRD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C([H])=C([H])C2C([H])=C([H])C(=O)OC=2C=1[H]

Computed Properties

• Exact Mass: 293.98100
• Monoisotopic Mass: 293.98097892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78

Experimental Properties

• Melting Point: 81.0 to 85.0 deg-C
• PSA: 81.96000
• LogP: 3.10220

7-Coumaryl Triflate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 7-Coumaryl Triflate

Introduction to 7-Coumaryl Triflate (CAS No. 108530-10-5)

7-Coumaryl Triflate, chemically known by its CAS number 108530-10-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This triflate derivative of coumarin has garnered considerable attention due to its versatile applications in the development of various bioactive molecules. The trifluoromethanesulfonate (triflate) group appended to the coumarin core enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural integrity of 7-Coumaryl Triflate is characterized by a benzopyranone backbone, which is a common motif in many natural products and pharmaceuticals. The presence of the triflate group at the 7-position of the coumarin ring imparts unique chemical properties that facilitate various transformations, including nucleophilic substitution reactions. This feature has made it a preferred choice for medicinal chemists seeking to construct complex molecular architectures.

In recent years, 7-Coumaryl Triflate has been extensively studied for its potential in drug discovery. Its ability to undergo facile functionalization has enabled the synthesis of a wide array of derivatives with diverse biological activities. For instance, researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors hold promise for treating conditions such as diabetes and hyperlipidemia by modulating key biochemical processes.

One of the most compelling aspects of 7-Coumaryl Triflate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many pharmacologically active agents, and the triflate group provides an excellent handle for further derivatization. Recent studies have demonstrated its utility in constructing fused heterocycles, which are often associated with enhanced biological activity. For example, the introduction of nitrogen-containing rings adjacent to the coumarin core has led to compounds with improved binding affinity to biological targets.

The pharmaceutical industry has also explored the potential of 7-Coumaryl Triflate in developing anticancer agents. By incorporating this scaffold into molecules designed to interfere with cancer cell proliferation, researchers have identified several promising candidates. These studies highlight the compound's versatility as a building block for anticancer drugs, particularly those targeting specific signaling pathways dysregulated in tumors.

Beyond its applications in drug discovery, 7-Coumaryl Triflate has found utility in materials science. Its ability to form stable complexes with metals has been exploited in the development of catalysts for organic transformations. These catalysts offer improved efficiency and selectivity, making them valuable tools in industrial processes. Additionally, the luminescent properties of coumarin derivatives have been harnessed in the design of sensors and optoelectronic materials.

The synthesis of 7-Coumaryl Triflate typically involves the reaction of 7-hydroxycoumarin with trifluoromethanesulfonic anhydride under controlled conditions. This reaction proceeds efficiently, yielding high-purity product suitable for further applications. The ease of synthesis coupled with its reactivity makes it an attractive intermediate for both academic and industrial research.

In conclusion, 7-Coumaryl Triflate (CAS No. 108530-10-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity have enabled its use in developing novel bioactive molecules, catalysts, and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its position as a cornerstone in synthetic chemistry and drug development.